2-Acetoxy-5-hydroxybenzoic acid
Description
2-Acetoxy-5-hydroxybenzoic acid is a benzoic acid derivative featuring an acetoxy group (-OAc) at the 2-position and a hydroxyl group (-OH) at the 5-position. Its molecular formula is C₉H₈O₅, with a molecular weight of 196.16 g/mol. The compound’s structure combines electron-withdrawing (acetoxy) and electron-donating (hydroxyl) substituents, influencing its acidity, solubility, and reactivity.
Properties
Molecular Formula |
C9H8O5 |
|---|---|
Molecular Weight |
196.16 g/mol |
IUPAC Name |
2-acetyloxy-5-hydroxybenzoic acid |
InChI |
InChI=1S/C9H8O5/c1-5(10)14-8-3-2-6(11)4-7(8)9(12)13/h2-4,11H,1H3,(H,12,13) |
InChI Key |
GWHXAZLLZVWMNI-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)OC1=C(C=C(C=C1)O)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Molecular Properties
The table below summarizes key structural and molecular differences between 2-acetoxy-5-hydroxybenzoic acid and its analogs:
Chemical Reactivity and Acidity
- Electron-Withdrawing Effects : The acetoxy group at position 2 in the target compound enhances the acidity of the benzoic acid group compared to methoxy or methyl substituents. For instance, 5-methoxy-2-methylbenzoic acid (pKa ~4.3, estimated) is less acidic due to electron-donating -OCH₃ and -CH₃ groups .
- Bromine Substituent : 2-(Acetyloxy)-5-bromobenzoic acid exhibits even higher acidity (pKa ~2.8–3.1, estimated) due to the strong electron-withdrawing effect of bromine .
- Hydrogen Bonding: The hydroxyl group in 2-acetoxy-5-hydroxybenzoic acid facilitates intermolecular H-bonding, improving solubility in polar solvents like water or ethanol. This contrasts with 5-methoxy-2-methylbenzoic acid, which is more lipophilic .
Physical Properties and Stability
- Crystal Structure : 2-(2-Ethoxy-2-oxoacetamido)benzoic acid forms planar crystals stabilized by O–H⋯O and C–H⋯O hydrogen bonds, suggesting similar stability for the target compound .
- Thermal Stability : Brominated derivatives (e.g., 2-(Acetyloxy)-5-bromobenzoic acid) may exhibit lower thermal stability due to the C–Br bond’s susceptibility to cleavage .
- Solubility: The amino group in 2-amino-5-methoxybenzoic acid increases aqueous solubility via H-bonding, whereas methyl/methoxy groups reduce it .
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